Cas no 1601045-16-2 (1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene)

• Product Name: 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene
• CAS No: 1601045-16-2
• MF: C₁₃H₁₈BrIO
• MW: 397.08989572525
• CID: 6343659
• PubChem ID: 114772174
• Update Time: 2025-06-08

1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene
• EN300-1132729
• 1-bromo-2-[2-(tert-butoxy)-1-iodopropan-2-yl]benzene
• 1601045-16-2

• Inchi： 1S/C13H18BrIO/c1-12(2,3)16-13(4,9-15)10-7-5-6-8-11(10)14/h5-8H,9H2,1-4H3
• InChI Key： SGMCJEJTVUNNIA-UHFFFAOYSA-N
• SMILES： ICC(C)(C1C=CC=CC=1Br)OC(C)(C)C

Computed Properties

• Exact Mass: 395.95858g/mol
• Monoisotopic Mass: 395.95858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene

Professional Introduction to Compound with CAS No 1601045-16-2 and Product Name: 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene

The compound with the CAS number 1601045-16-2 and the product name 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various chemical transformations and medicinal chemistry. The presence of both bromo and iodine substituents on a benzene ring, coupled with a tert-butoxy group, makes it a versatile intermediate for further functionalization. Such structural motifs are highly valued in the development of novel agrochemicals, pharmaceuticals, and specialty chemicals.

In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by the need for more efficient and selective synthetic routes. The compound 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene fits well into this landscape, offering chemists a robust platform for constructing complex molecular architectures. The bromo and iodine atoms serve as excellent handles for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing biaryl systems found in many biologically active molecules.

One of the most compelling aspects of this compound is its utility in the synthesis of pharmaceutical intermediates. For instance, it can be employed in the preparation of kinase inhibitors, which are critical in targeted cancer therapies. The tert-butoxy group provides stability to the molecule during synthetic manipulations while also serving as a removable protecting group. This dual functionality makes it an attractive choice for multi-step syntheses where selectivity and yield are paramount.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced binding affinity to biological targets due to their ability to engage in π-stacking interactions and halogen bonding. The structural motif of 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene aligns well with these trends, offering a scaffold that can be readily modified to explore new pharmacophores. Researchers have been particularly interested in its potential as a precursor for antimicrobial agents, where halogenated benzenes have shown promising activity against resistant bacterial strains.

The synthesis of this compound involves careful consideration of reaction conditions to ensure high yields and purity. Common methodologies include nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions. The presence of the tert-butoxy group can influence reaction outcomes, often requiring mild conditions to avoid side reactions. Advances in catalytic systems have enabled more efficient transformations, reducing the need for harsh reagents or excessive purification steps.

In addition to its pharmaceutical applications, 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene has found utility in materials science. For example, it can be used as a building block for organic electronic materials, such as OLEDs (organic light-emitting diodes) and semiconductors. The ability to introduce diverse functional groups onto an aromatic core allows for fine-tuning of electronic properties, making it valuable for designing next-generation electronic devices.

The growing interest in green chemistry has also influenced the way this compound is synthesized and utilized. Researchers are increasingly adopting solvent-free conditions or using biodegradable solvents to minimize environmental impact. Additionally, catalytic methods that employ recyclable ligands or homogeneous catalysts are being explored to enhance sustainability. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

Future research directions may focus on expanding the scope of this compound's applications through innovative synthetic strategies. For instance, exploring its use in flow chemistry could offer advantages in terms of scalability and reproducibility. Furthermore, computational studies may help predict new reaction pathways or optimize existing ones, leveraging machine learning models trained on large datasets of similar compounds.

The economic viability of producing 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene on an industrial scale is another critical consideration. Factors such as raw material costs, reaction efficiency, and downstream processing must be carefully evaluated to ensure cost-effectiveness without compromising quality. Collaborations between academia and industry could facilitate the development of more efficient synthetic routes that meet both commercial and environmental standards.

In conclusion, the compound with CAS number 1601045-16-2 and product name 1-bromo-2-2-(tert-butoxy)-1-iodopropan-2-ylbenzene represents a valuable asset in modern chemical research. Its unique structural features make it a versatile intermediate for pharmaceutical synthesis, materials science applications, and beyond. As research continues to evolve, this compound is likely to play an increasingly important role in developing innovative solutions across multiple scientific disciplines.